Cas no 2648938-82-1 (tert-butyl N-(3-amino-1-methylcyclopentyl)methylcarbamate)

• Product Name: tert-butyl N-(3-amino-1-methylcyclopentyl)methylcarbamate
• CAS No: 2648938-82-1
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD34168013
• CID: 5643784
• PubChem ID: 155973367
• Update Time: 2025-06-15

tert-butyl N-(3-amino-1-methylcyclopentyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3-amino-1-methylcyclopentyl)methyl]carbamate
• EN300-27779333
• 2648938-82-1
• tert-butyl N-(3-amino-1-methylcyclopentyl)methylcarbamate

• MDL： MFCD34168013
• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-8-12(4)6-5-9(13)7-12/h9H,5-8,13H2,1-4H3,(H,14,15)
• InChI Key： YXWMUZROFHMUBK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1(C)CCC(C1)N)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 0.989±0.06 g/cm3(Predicted)
• Boiling Point: 325.1±15.0 °C(Predicted)
• pka: 12.81±0.46(Predicted)

Additional information on tert-butyl N-(3-amino-1-methylcyclopentyl)methylcarbamate

Research Brief on tert-butyl N-(3-amino-1-methylcyclopentyl)methylcarbamate (CAS: 2648938-82-1) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-(3-amino-1-methylcyclopentyl)methylcarbamate (CAS: 2648938-82-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentyl backbone and tert-butyl carbamate group, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies highlight its potential in drug discovery, particularly in the development of modulators targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Its structural features make it a valuable scaffold for medicinal chemistry applications, enabling the exploration of novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of tert-butyl N-(3-amino-1-methylcyclopentyl)methylcarbamate as a key intermediate in the synthesis of selective kinase inhibitors. The compound's amino and carbamate functionalities were leveraged to introduce diverse pharmacophores, yielding derivatives with potent activity against specific cancer-related kinases. The study emphasized the compound's role in enhancing binding affinity and selectivity, underscoring its importance in structure-activity relationship (SAR) optimization.

Another notable application was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was used to develop novel neuroprotective agents. The research team modified the cyclopentyl ring to improve blood-brain barrier permeability, resulting in derivatives with promising efficacy in preclinical models of neurodegenerative diseases. The study also highlighted the compound's stability under physiological conditions, a critical factor for its translational potential.

Recent advancements in synthetic methodologies have further expanded the utility of tert-butyl N-(3-amino-1-methylcyclopentyl)methylcarbamate. A 2024 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, addressing previous challenges in large-scale production. The optimized protocol featured high yields and minimal byproducts, making the compound more accessible for industrial applications. This development is expected to accelerate its adoption in high-throughput screening and combinatorial chemistry.

In summary, tert-butyl N-(3-amino-1-methylcyclopentyl)methylcarbamate (CAS: 2648938-82-1) represents a pivotal building block in modern drug discovery. Its applications span kinase inhibitor design, neuroprotective agent development, and beyond, supported by robust synthetic protocols and growing empirical evidence. Future research directions may explore its potential in targeted drug delivery systems and as a template for multifunctional therapeutics, solidifying its role in advancing pharmaceutical innovation.